Cas no 1797798-82-3 (7-Amino-8,8-dimethyl-2-oxabicyclo4.2.0octane-7-carboxylic Acid Hydrochloride)

• Product Name: 7-Amino-8,8-dimethyl-2-oxabicyclo4.2.0octane-7-carboxylic Acid Hydrochloride
• CAS No: 1797798-82-3
• MF: C₁₀H₁₈ClNO₃
• MW: 235.707822322845
• CID: 4777296
• PubChem ID: 75467620
• Update Time: 2025-11-01

7-Amino-8,8-dimethyl-2-oxabicyclo4.2.0octane-7-carboxylic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-amino-8,8-dimethyl-2-oxabicyclo[4.2.0]octane-7-carboxylic acid hydrochloride
• Z1762997339
• 7-Amino-8,8-dimethyl-2-oxabicyclo4.2.0octane-7-carboxylic Acid Hydrochloride

• Inchi： 1S/C10H17NO3.ClH/c1-9(2)7-6(4-3-5-14-7)10(9,11)8(12)13;/h6-7H,3-5,11H2,1-2H3,(H,12,13);1H
• InChI Key： BDIBRLUXQWFEJQ-UHFFFAOYSA-N
• SMILES： Cl.O1CCCC2C1C(C)(C)C2(C(=O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• Topological Polar Surface Area: 72.6

Additional information on 7-Amino-8,8-dimethyl-2-oxabicyclo4.2.0octane-7-carboxylic Acid Hydrochloride

Introduction to 7-Amino-8,8-dimethyl-2-oxabicyclo[4.2.0]octane-7-carboxylic Acid Hydrochloride (CAS No. 1797798-82-3)

7-Amino-8,8-dimethyl-2-oxabicyclo[4.2.0]octane-7-carboxylic Acid Hydrochloride, identified by its CAS number 1797798-82-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of bicyclic amino acids, characterized by its intricate cyclic structure and functional groups that make it a promising candidate for various biochemical applications.

The molecular structure of 7-Amino-8,8-dimethyl-2-oxabicyclo[4.2.0]octane-7-carboxylic Acid Hydrochloride consists of a bicyclic framework with an amine group at the 7-position and a carboxylic acid moiety at the 7-position, further modified by dimethyl substituents on the 8-position of the bicyclic system. This unique structural configuration imparts distinct chemical properties that are highly relevant to its potential role in drug design and development.

In recent years, there has been a growing interest in the development of novel scaffolds for pharmaceutical applications, particularly those derived from cyclic amino acids. The bicyclic core of 7-Amino-8,8-dimethyl-2-oxabicyclo[4.2.0]octane-7-carboxylic Acid Hydrochloride offers a privileged scaffold that can mimic the binding pockets of biological targets, making it an attractive starting point for designing small-molecule inhibitors or modulators.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The presence of both an amine and a carboxylic acid group provides multiple sites for chemical modification, allowing researchers to tailor the compound’s properties to specific biological targets. For instance, the amine group can be used to form hydrogen bonds or salt bridges with receptor residues, while the carboxylic acid group can participate in ionic interactions or serve as a site for further derivatization.

Recent studies have highlighted the importance of bicyclic structures in drug design due to their ability to enhance binding affinity and selectivity. The rigid three-dimensional framework of 7-Amino-8,8-dimethyl-2-oxabicyclo[4.2.0]octane-7-carboxylic Acid Hydrochloride can help stabilize the conformation of drug candidates, improving their interactions with biological macromolecules. This structural rigidity is particularly valuable in cases where precise positioning of functional groups is critical for efficacy.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for various pharmaceutical applications. Solubility is a crucial factor in drug formulation, as it affects bioavailability and pharmacokinetic properties. By forming a hydrochloride salt, the compound’s water solubility is significantly improved, which can facilitate its use in solution-based assays and in vivo studies.

Current research in medicinal chemistry is increasingly focusing on leveraging natural product-inspired scaffolds to discover new therapeutic agents. The structural features of 7-Amino-8,8-dimethyl-2-oxabicyclo[4.2.0]octane-7-carboxylic Acid Hydrochloride bear resemblance to certain motifs found in biologically active compounds derived from natural sources. This similarity suggests that derivatives of this compound may exhibit interesting pharmacological properties.

The synthesis of 7-Amino-8,8-dimethyl-2-oxabicyclo[4.2.0]octane-7-carboxylic Acid Hydrochloride involves multi-step organic transformations that require careful optimization to achieve high yields and purity. The synthesis typically begins with the construction of the bicyclic core followed by functional group modifications to introduce the amine and carboxylic acid groups at appropriate positions. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules.

In addition to its potential as a drug scaffold, 7-Amino-8,8-dimethyl-2-oxabicyclo[4.2.0]octane-7-carboxylic Acid Hydrochloride may find applications in other areas of chemical biology and biotechnology. For example, it could serve as a substrate or intermediate in enzyme-mediated reactions, or it could be used to develop novel chiral auxiliaries for asymmetric synthesis.

The growing body of literature on cyclic amino acids underscores their versatility as pharmacophores. Researchers are exploring various derivatives of these compounds to identify new leads with improved pharmacokinetic profiles and reduced toxicity. The unique structural features of 7-Amino-8,8-dimethyl-2-oxabicyclo[4.2.0]octane-7-carboxylic Acid Hydrochloride position it as a valuable asset in this ongoing quest for novel therapeutic agents.

Future directions in the study of this compound may include computational modeling to predict its interactions with biological targets and experimental validation through structure-based drug design approaches. Such studies could provide insights into its potential therapeutic applications and guide the development of more effective derivatives.

In conclusion, 7-Amino-8,8-dimethyl-2-oxabicyclo[4.2.0]octane-7-carboxylic Acid Hydrochloride (CAS No. 1797798-82-3) represents a promising candidate for pharmaceutical research due to its unique structural features and potential as a drug scaffold. Its rigid bicyclic framework, combined with functional groups that allow for diverse chemical modifications, makes it an attractive starting point for designing novel therapeutic agents.